Cas no 1421523-73-0 (4-methanesulfonyl-3-[(piperidin-1-yl)methyl]-1,4-thiazepane)

• Product Name: 4-methanesulfonyl-3-[(piperidin-1-yl)methyl]-1,4-thiazepane
• CAS No: 1421523-73-0
• MF: C₁₂H₂₄N₂O₂S₂
• MW: 292.46116065979
• CID: 5364988
• Update Time: 2025-08-04

4-methanesulfonyl-3-[(piperidin-1-yl)methyl]-1,4-thiazepane Chemical and Physical Properties

Names and Identifiers

• 4-methylsulfonyl-3-(piperidin-1-ylmethyl)-1,4-thiazepane
• 4-methanesulfonyl-3-[(piperidin-1-yl)methyl]-1,4-thiazepane

• Inchi： 1S/C12H24N2O2S2/c1-18(15,16)14-8-5-9-17-11-12(14)10-13-6-3-2-4-7-13/h12H,2-11H2,1H3
• InChI Key： RFACFQAVLAOCTE-UHFFFAOYSA-N
• SMILES： S1CCCN(S(C)(=O)=O)C(CN2CCCCC2)C1

Additional information on 4-methanesulfonyl-3-[(piperidin-1-yl)methyl]-1,4-thiazepane

4-Methanesulfonyl-3-[(Piperidin-1-Yl)Methyl]-1,4-Thiazepane: A Comprehensive Overview

4-Methanesulfonyl-3-[(Piperidin-1-Yl)Methyl]-1,4-Thiazepane, identified by the CAS number 1421523-73-0, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of thiazepane derivatives, which have gained attention due to their unique structural features and functional groups that facilitate diverse chemical reactivity and biological activity.

The molecular structure of 4-Methanesulfonyl-3-[(Piperidin-1-Yl)Methyl]-1,4-Thiazepane comprises a thiazepane ring system—a seven-membered ring containing sulfur and nitrogen atoms—along with a methanesulfonyl group and a piperidine moiety attached to the ring via a methylene bridge. This combination of functional groups endows the compound with versatile properties, making it a subject of interest in both academic research and industrial applications.

Recent studies have highlighted the potential of thiazepane derivatives like CAS No. 1421523-73-0 in the development of novel antimicrobial agents. The presence of the sulfonyl group in the molecule has been shown to enhance the compound's ability to inhibit bacterial growth by disrupting cell membrane integrity and interfering with essential enzymatic processes.

In addition to its antimicrobial properties, 4-Methanesulfonyl-3-[(Piperidin-1-Yl)Methyl]-1,4-Thiazepane has demonstrated promising results in preclinical models as a potential candidate for drug delivery systems. The piperidine moiety within the molecule provides a platform for further functionalization, enabling the attachment of targeting ligands or other bioactive agents to enhance specificity and efficacy.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the thiazepane ring system followed by subsequent functionalization steps to introduce the methanesulfonyl and piperidine groups. Researchers have optimized these synthetic routes to improve yield and purity, ensuring scalability for potential large-scale production.

Moreover, computational studies using molecular docking techniques have revealed that CAS No. 1421523-73-0 exhibits favorable binding interactions with key therapeutic targets, such as protein kinases and ion channels, suggesting its potential role in treating various diseases including cancer and neurodegenerative disorders.

In conclusion, 4-Methanesulfonyl-3-[(Piperidin-1-Yl)Methyl]-1,4-Thiazepane, with its unique structural features and versatile functional groups, represents a valuable compound in contemporary chemical research. Its potential applications span across antimicrobial therapy, drug delivery systems, and targeted drug development, making it a subject of continued interest for scientists and industry professionals alike.